Cas no 2171485-43-9 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-fluoro-2-methylphenyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-fluoro-2-methylphenyl)carbamoylbutanoic acid
• CAS No: 2171485-43-9
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 5829268
• PubChem ID: 165466230
• Update Time: 2025-06-08

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-fluoro-2-methylphenyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-fluoro-2-methylphenyl)carbamoylbutanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(5-fluoro-2-methylphenyl)carbamoyl]butanoic acid
• 2171485-43-9
• EN300-1518221

• Inchi： 1S/C27H25FN2O5/c1-16-10-11-17(28)14-24(16)29-26(33)23(12-13-25(31)32)30-27(34)35-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-11,14,22-23H,12-13,15H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： IDKRWZZPZSCTLE-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-fluoro-2-methylphenyl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-fluoro-2-methylphenyl)carbamoylbutanoic acid (CAS No. 2171485-43-9)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-fluoro-2-methylphenyl)carbamoylbutanoic acid (CAS No. 2171485-43-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a substituted phenyl moiety, which confer it with specific chemical and biological properties. The compound's structure and functionality make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its stability under a variety of reaction conditions. This makes 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-fluoro-2-methylphenyl)carbamoylbutanoic acid an ideal candidate for the synthesis of peptides and peptidomimetics, which are crucial in the development of drugs targeting specific biological pathways. The presence of the 5-fluoro-2-methylphenyl substituent further enhances the compound's potential by introducing additional functionalities that can be exploited for fine-tuning the pharmacological properties of the final product.

Recent studies have highlighted the importance of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-fluoro-2-methylphenyl)carbamoylbutanoic acid in the context of drug discovery and development. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound serves as a key intermediate in the synthesis of a novel class of inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes, including signal transduction, gene expression, and cell cycle regulation, making them attractive targets for therapeutic intervention. The study demonstrated that derivatives of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-fluoro-2-methylphenyl)carbamoylbutanoic acid exhibited potent inhibitory activity against specific PPIs, suggesting their potential as lead compounds for further optimization.

In another notable study, researchers at the University of California, San Francisco, explored the use of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-fluoro-2-methylphenyl)carbamoylbutanoic acid in the development of prodrugs designed to enhance drug delivery and reduce side effects. The study found that by incorporating this compound into prodrug designs, they could achieve improved pharmacokinetic profiles and enhanced target specificity. This approach has significant implications for the treatment of diseases such as cancer, where precise drug delivery is critical for maximizing therapeutic efficacy while minimizing toxicity.

The chemical synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-fluoro-2-methylphenyl)carbamoylbutanoic acid involves several well-established steps, including the formation of the Fmoc protecting group and the introduction of the substituted phenyl moiety. These synthetic routes are highly reproducible and can be scaled up for industrial production, making 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-fluoro-2-methylphenyl)carbamoylbutanoic acid an accessible starting material for researchers and pharmaceutical companies alike.

In terms of safety and handling, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-fluoro-2-methylphenyl)carbamoylbutanoic acid should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure both personal safety and the integrity of experimental results.

The future prospects for 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-fluoro-2-methylphenyl)carbamoylbutanoic acid are promising. Ongoing research is focused on optimizing its use in various therapeutic applications, particularly in areas such as oncology, neurology, and infectious diseases. As new derivatives and analogs are developed, it is likely that this compound will continue to play a pivotal role in advancing our understanding of complex biological systems and in the discovery of innovative treatments.